Cas no 1374573-91-7 (6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one)
1374573-91-7 structure
Product Name:6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one
CAS No:1374573-91-7
MF:C13H14O4
MW:234.247864246368
CID:2125093
Update Time:2023-08-04
6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one Chemical and Physical Properties
Names and Identifiers
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- 6-((1,3-dioxolan-2-yl)methyl)isochroman-1-one
- IDLDTUMZWDHDHY-UHFFFAOYSA-N
- 6-(1,3-dioxolan-2-ylmethyl)-3,4-dihydro-1H-isochromen-1-one
- 6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one
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- Inchi: 1S/C13H14O4/c14-13-11-2-1-9(7-10(11)3-4-17-13)8-12-15-5-6-16-12/h1-2,7,12H,3-6,8H2
- InChI Key: IDLDTUMZWDHDHY-UHFFFAOYSA-N
- SMILES: O1CCOC1CC1C=CC2C(=O)OCCC=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Topological Polar Surface Area: 44.8
6-((1,3-Dioxolan-2-yl)methyl)isochroman-1-one Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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